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Compound of Interest

Compound Name: BMS-986163

Cat. No.: B12422891

For Immediate Implementation: This document provides crucial safety and logistical guidance
for all personnel involved in the handling of BMS-986163, an investigational negative allosteric
modulator of the GIuUN2B receptor. Adherence to these protocols is mandatory to ensure a safe
laboratory environment and maintain the integrity of the research.

Given the status of BMS-986163 as a potent, investigational compound, a comprehensive
approach to safety is paramount. Although a specific Safety Data Sheet (SDS) is not publicly
available, the following recommendations are based on best practices for handling potent
pharmaceutical compounds and investigational drugs.[1][2] All personnel must treat BMS-
986163 as a hazardous substance, exercising caution to prevent exposure through inhalation,
skin contact, or ingestion.[3]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is required to minimize exposure
risk. The following table summarizes the mandatory PPE for various tasks involving BMS-
986163.
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Task Eye Hand Respiratory Body Foot
Category Protection Protection Protection Protection Protection
) Safety : .
Receiving & ) Single pair of  Not generally  Laboratory Closed-toe
glasses with . )
Storage ] ) nitrile gloves required coat shoes
side shields
Weighing &
Aliquoting (in ) Disposable
- Chemical Double- N95
a certified . ) gown over
) splash layered nitrile  respirator or Shoe covers
chemical ) laboratory
goggles gloves higher
fume hood or coat
glove box)
Not required
Solution Chemical Double- if performed
] o ) - Laboratory Closed-toe
Preparation &  splash layered nitrile  in a certified
) ) coat shoes
Handling goggles gloves chemical
fume hood
N95
o ] Safety Double- )
Administratio ) o respirator Laboratory Closed-toe
_ glasses with layered nitrile
n to Animals ] ] recommende  coat shoes
side shields gloves q
Double-
_ layered, Disposable
Chemical )
Waste chemical- N95 gown over
) splash ) ) Shoe covers
Disposal resistant respirator laboratory
goggles
gloves (e.g., coat
nitrile)

Operational Plan for Safe Handling

A systematic approach to the handling of BMS-986163 is essential for minimizing risk. The
following step-by-step operational plan must be followed:

1. Receiving and Inspection:
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Upon receipt, inspect the container for any signs of damage or leakage.

Verify that the container is properly labeled.

Log the receipt of the compound in the chemical inventory system.

. Storage:

Store BMS-986163 in a secure, designated, and well-ventilated area.

Access to the storage area should be restricted to authorized personnel only.[4]

The compound should be stored separately from incompatible materials.

. Preparation (Weighing and Solubilization):

All weighing and preparation of stock solutions must be conducted in a certified chemical
fume hood or a containment glove box to minimize inhalation exposure.[1]

Use dedicated, calibrated equipment for weighing.

When preparing solutions, add the solvent to the solid compound slowly to avoid splashing.

. Experimental Use:

Clearly label all solutions containing BMS-986163.

When handling solutions, work within a chemical fume hood whenever possible.

Employ careful techniques to avoid aerosol generation.

. Spill Management:

In the event of a spill, immediately evacuate the area and alert the laboratory supervisor.

Access to the area should be restricted until the spill has been properly cleaned and
decontaminated by trained personnel.

Use a spill kit specifically designed for potent compounds.
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6. Decontamination:

o All surfaces and equipment that come into contact with BMS-986163 must be
decontaminated.

e Use a validated decontamination procedure.

Disposal Plan

All waste generated from the handling of BMS-986163 is considered hazardous and must be
disposed of according to institutional and regulatory guidelines.

» Solid Waste: Contaminated PPE (gloves, gowns, shoe covers), weighing papers, and other
solid materials should be collected in a dedicated, labeled hazardous waste container.

 Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, labeled hazardous waste container. Do not mix with other chemical waste streams
unless explicitly permitted.

o Sharps: Contaminated needles and syringes must be disposed of in a designated sharps
container for hazardous materials.

Experimental Workflow for Safe Handling

The following diagram illustrates the key stages of the safe handling workflow for BMS-986163.
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Caption: Workflow for the safe handling of BMS-986163 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling BMS-986163]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422891#personal-protective-equipment-for-
handling-bms-986163]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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